6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C23H21FN4O3
• Molecular Weight: 420.4 g/mol
• IUPAC Name: 6-amino-4-[3-ethoxy-4-[(3-fluorophenyl)methoxy]phenyl]-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C23H21FN4O3/c1-3-29-19-10-15(7-8-18(19)30-12-14-5-4-6-16(24)9-14)21-17(11-25)22(26)31-23-20(21)13(2)27-28-23/h4-10,21H,3,12,26H2,1-2H3,(H,27,28)
• InChI Key: QXCMZRXXIHMRSH-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C2C(=C(OC3=NNC(=C23)C)N)C#N)OCC4=CC(=CC=C4)F

Description

6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained attention in recent years due to its potential use in scientific research. It is a synthetic compound that can be created through a specific synthesis method, and it has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of 6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in inflammation and tumor growth. Additionally, it has been found to have antioxidant properties, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins that are involved in inflammation and tumor growth, and it has been found to have antioxidant properties. Additionally, it has been found to have neuroprotective effects, which may contribute to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential use in the treatment of cancer and neurological disorders. Additionally, it has been found to have anti-inflammatory properties, which may be useful in studying the mechanisms of inflammation. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many future directions for research on 6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to further study its mechanism of action in order to better understand how it works and how it can be used in the treatment of cancer and neurological disorders. Additionally, it may be useful to study its potential use in other areas, such as the treatment of autoimmune diseases or infectious diseases. Finally, it may be useful to study its potential use in combination with other drugs or therapies in order to enhance its effectiveness.

Synthesis Methods

The synthesis method for 6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde with 2-amino-3-methyl-1H-pyrano[2,3-c]pyrazol-5(1H)-one in the presence of ammonium acetate and acetic acid. The resulting product is then treated with 2-chloro-N-cyanoacetamide to form the final compound.

Scientific Research Applications

6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been studied for its potential use in scientific research. It has been found to have anti-inflammatory and anti-tumor properties, and it has been studied for its potential use in cancer treatment. Additionally, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.